Cas no 1024120-52-2 (4-Bromo-1-(1-ethoxyethyl)-1h-pyrazole)

• Product Name: 4-Bromo-1-(1-ethoxyethyl)-1h-pyrazole
• CAS No: 1024120-52-2
• MF: C₇H₁₁BrN₂O
• MW: 219.079040765762
• MDL: MFCD22543653
• CID: 2157282
• PubChem ID: 4640410
• Update Time: 2024-11-04

4-Bromo-1-(1-ethoxyethyl)-1h-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-(1-ethoxyethyl)-1h-pyrazole
• 4-Bromo-1-(1-ethoxy-ethyl)-1H-pyrazole
• 4-bromo-1-(1-ethoxyethyl)pyrazole
• 1H-Pyrazole, 4-broMo-1-(1-ethoxyethyl)-
• BCP14318
• AKOS027323832
• CS-0006270
• DZXRSNUJYPTUFF-UHFFFAOYSA-N
• 1024120-52-2
• DA-16215
• SCHEMBL1300155
• D96532
• MFCD22543653
• C7H11BrN2O

• MDL： MFCD22543653
• Inchi： 1S/C7H11BrN2O/c1-3-11-6(2)10-5-7(8)4-9-10/h4-6H,3H2,1-2H3
• InChI Key： DZXRSNUJYPTUFF-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)C(C)OCC

Computed Properties

• Exact Mass: 218.00548g/mol
• Monoisotopic Mass: 218.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 27Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 245.3±20.0 ºC (760 Torr),
• Flash Point: 102.2±21.8 ºC,
• Solubility: Slightly soluble (4.6 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides